2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol

• IUPAC Name: 2-[[4-(2,5-dimethylphenyl)piperazin-1-yl]methyl]-4-nitrophenol
• InChI: InChI=1S/C19H23N3O3/c1-14-3-4-15(2)18(11-14)21-9-7-20(8-10-21)13-16-12-17(22(24)25)5-6-19(16)23/h3-6,11-12,23H,7-10,13H2,1-2H3
• InChI Key: BWTHANIRQQBTEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=C(C=CC(=C3)[N+](=O)[O-])O
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol, also known as DMNP, is a chemical compound that has been extensively studied for its potential use in scientific research. DMNP is a yellow powder that is soluble in organic solvents and has a molecular weight of 369.45 g/mol.

Scientific Research Applications

2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol has been used in a wide range of scientific research applications, including but not limited to:
1. As a fluorescent probe for imaging biological membranes and intracellular structures.
2. As a tool for studying the binding and transport of small molecules across biological membranes.
3. As a substrate for enzymatic assays to measure the activity of enzymes involved in drug metabolism and detoxification.
4. As a potential therapeutic agent for the treatment of cancer, Alzheimer's disease, and other neurological disorders.

Mechanism of Action

The mechanism of action of 2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol is not fully understood, but it is believed to involve interactions with biological membranes and proteins. 2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol has been shown to bind to lipid bilayers and alter their physical properties, such as fluidity and curvature. 2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol has also been shown to interact with proteins involved in membrane transport and signal transduction pathways, leading to changes in their activity and function.
Biochemical and Physiological Effects:
2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol has been shown to have a variety of biochemical and physiological effects, including:
1. Altering the permeability and fluidity of biological membranes.
2. Modulating the activity of transporters and channels involved in the uptake and efflux of small molecules.
3. Inducing oxidative stress and DNA damage in cells.
4. Inhibiting the activity of enzymes involved in drug metabolism and detoxification.

Advantages and Limitations for Lab Experiments

2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol has several advantages for use in lab experiments, including its fluorescent properties, low toxicity, and ability to interact with biological membranes and proteins. However, 2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol also has some limitations, such as its limited solubility in aqueous solutions and potential for non-specific binding to proteins and other biomolecules.

Future Directions

There are several future directions for research on 2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol, including:
1. Developing new synthesis methods to improve the yield and purity of 2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol.
2. Investigating the mechanism of action of 2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol at the molecular level, using techniques such as NMR spectroscopy and X-ray crystallography.
3. Studying the pharmacokinetics and pharmacodynamics of 2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol in vivo, to better understand its potential therapeutic applications.
4. Developing new fluorescent probes based on the structure of 2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol, with improved properties for imaging biological systems.
Conclusion:
In conclusion, 2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol is a chemical compound that has been extensively studied for its potential use in scientific research. 2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol has a wide range of applications, including as a fluorescent probe, tool for studying membrane transport, and potential therapeutic agent. Future research on 2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol will likely focus on improving synthesis methods, understanding its mechanism of action, and developing new applications for this versatile compound.

Synthesis Methods

2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol can be synthesized through a multi-step process involving the reaction of 2,5-dimethylphenylpiperazine with 4-nitrobenzaldehyde, followed by reduction and demethylation. The yield of 2-{[4-(2,5-dimethylphenyl)-1-piperazinyl]methyl}-4-nitrophenol can be improved by optimizing reaction conditions such as temperature, pH, and reaction time.